![molecular formula C17H16ClNO2 B2661972 [2-(4-Chlorophenyl)cyclopropyl](3-methoxyphenyl)methanone oxime CAS No. 338416-00-5](/img/structure/B2661972.png)
[2-(4-Chlorophenyl)cyclopropyl](3-methoxyphenyl)methanone oxime
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(4-Chlorophenyl)cyclopropylmethanone oxime” is a chemical compound with the CAS Number: 338401-37-9 . It has a molecular weight of 286.76 . The compound is solid in its physical form .
Molecular Structure Analysis
The IUPAC name of the compound is 2-(4-chlorophenyl)cyclopropylmethanone . The InChI code is 1S/C17H15ClO2/c1-20-14-4-2-3-12(9-14)17(19)16-10-15(16)11-5-7-13(18)8-6-11/h2-9,15-16H,10H2,1H3 .Physical And Chemical Properties Analysis
The compound “2-(4-Chlorophenyl)cyclopropylmethanone oxime” is a solid . It has a molecular weight of 286.76 .Scientific Research Applications
Preparation and Synthetic Applications
Cyclopropenone oximes, closely related to the compound of interest, have been studied for their preparation methods and subsequent reactions. For instance, diphenylcyclopropenone oxime hydrochlorides were prepared from corresponding cyclopropenones, showing the potential of these compounds in synthetic chemistry. These salts reacted with isocyanates to yield diazaspiro[2.3]hexenones, highlighting their utility in creating spiro compounds with potential biological activity (Yoshida et al., 1988).
Synthesis of Insecticide Intermediates
The synthesis of 4-chlorophenyl cyclopropyl ketone, a key intermediate in the production of flucycloxuron (an insecticide), demonstrates another application. This synthesis involves a "one-pot" reaction, starting from 4-chlorobutyryl chloride and chlorobenzene, leading to (4-chlorophenyl)(cyclopropyl)methanone O-(4-nitrobenzyl)oxime with a significant yield. This showcases the compound's role in developing insecticidal agents (Gao Xue-yan, 2011).
Antimicrobial Activity
Research into 4-alkoxy/aryloxyphenyl cyclopropyl methane oxime derivatives revealed their potential antibacterial activity. Specifically, certain derivatives exhibited excellent activity against strains such as Staphylococcus aureus, Escherichia coli, and Salmonella typhi. The exploration of the interaction mechanism through molecular docking methods further underscores the relevance of these compounds in antimicrobial research (Chaudhary et al., 2021).
Environmental Degradation Studies
Oxybenzone, a compound structurally related to 2-(4-Chlorophenyl)cyclopropylmethanone oxime, has been studied for its degradation in chlorinated seawater swimming pools. Understanding the transformation products and pathways of such compounds is crucial for assessing their environmental impact and fate, particularly in aquatic environments (Manasfi et al., 2015).
Safety and Hazards
properties
IUPAC Name |
(NE)-N-[[2-(4-chlorophenyl)cyclopropyl]-(3-methoxyphenyl)methylidene]hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClNO2/c1-21-14-4-2-3-12(9-14)17(19-20)16-10-15(16)11-5-7-13(18)8-6-11/h2-9,15-16,20H,10H2,1H3/b19-17- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRMZBSXFRAHMSU-ZPHPHTNESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=NO)C2CC2C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)/C(=N/O)/C2CC2C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.